Cas no 2229048-57-9 (2-4-(pyrrolidin-1-yl)phenylethanethioamide)

• Product Name: 2-4-(pyrrolidin-1-yl)phenylethanethioamide
• CAS No: 2229048-57-9
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 6352460
• PubChem ID: 165966141
• Update Time: 2025-05-19

2-4-(pyrrolidin-1-yl)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(pyrrolidin-1-yl)phenylethanethioamide
• 2-[4-(pyrrolidin-1-yl)phenyl]ethanethioamide
• EN300-1786193
• 2229048-57-9

• Inchi： 1S/C12H16N2S/c13-12(15)9-10-3-5-11(6-4-10)14-7-1-2-8-14/h3-6H,1-2,7-9H2,(H2,13,15)
• InChI Key： ZRBMNKVVYMJLPC-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(=CC=1)N1CCCC1)N

Computed Properties

• Exact Mass: 220.10341969g/mol
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-4-(pyrrolidin-1-yl)phenylethanethioamide

Comprehensive Overview of 2-4-(pyrrolidin-1-yl)phenylethanethioamide (CAS No. 2229048-57-9): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-4-(pyrrolidin-1-yl)phenylethanethioamide (CAS No. 2229048-57-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This thioamide derivative, characterized by a pyrrolidine moiety linked to a phenyl ring, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activity, and structure-activity relationships (SAR) to unlock its full potential.

The compound's molecular formula and structural specificity make it a candidate for targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine. Recent studies highlight its relevance in neuropharmacology and cancer research, where small-molecule inhibitors are in high demand. Notably, its sulfur-containing functional group (thioamide) enhances binding affinity to metal ions, opening doors for chelation therapy applications.

From a synthetic chemistry perspective, 2-4-(pyrrolidin-1-yl)phenylethanethioamide is synthesized via multistep organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purification and characterization typically employ techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research use. The compound's stability under physiological conditions is a key focus, as it impacts drug bioavailability and half-life.

In the context of AI-driven drug discovery, 2-4-(pyrrolidin-1-yl)phenylethanethioamide has been flagged in virtual screening databases for its pharmacophore properties. Computational models predict its potential as a GPCR modulator or kinase inhibitor, addressing frequent search queries like "new targets for neurodegenerative diseases" or "small molecules for oncology." These insights align with the growing demand for repurposing existing compounds to accelerate therapeutic development.

Environmental and green chemistry considerations are also pertinent. Researchers are optimizing sustainable synthesis routes for this compound to reduce organic solvent waste and energy consumption. Such efforts resonate with the pharmaceutical industry's shift toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums.

In summary, 2-4-(pyrrolidin-1-yl)phenylethanethioamide (CAS No. 2229048-57-9) represents a multifaceted compound with promising research and application potential. Its integration into cutting-edge therapeutic strategies and material science innovations underscores its value in modern scientific endeavors. Future studies will likely explore its toxicity profiles, formulation strategies, and clinical translation, further solidifying its role in advancing human health and technology.